Cas no 12542-36-8 (Gossypol-acetic acid)

Gossypol-acetic acid Properties

Names and Identifiers

• 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)[2,2'-binaphthalene]-8,8'-dicarboxaldehyde-acetic acid
• GOSSYPOL ACETATE
• GOSSYPOL-ACETIC ACID
• aceticacidgossypol
• Gossypolaceticacidcomplex
• GOSSYPOLMONOACETICACID
• GOSSYPOLACETATE(GOSSYPOL-ACETICACID)
• Gossypol (acetic acid)
• (±)-Gossypol-acetic aci
• (±)-Gossypol-acetic acid
• Acetate gossypol
• AT101
• GOSSYPOL ACETATE(RG)
• Gossypol Acetic Acid
• Cotton seed P.E
• Cottonseed extract
• BL-193 (acetic acid)
• AT 101 acetic acid
• NSC19048
• SCHEMBL352576
• MFCD00058385
• Gossypol acetic acid [MI]
• G0543
• 12542-36-8
• aceticacid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• Gossypol acetic acid, (R)-
• Gossypol xAcetate
• 732279-26-4
• (-)-GOSSYPOL; ACETIC ACID
• 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-binaphthalene-8,8'-dicarbaldehyde - acetic acid (1:1)
• acetic acid compound with (S)-1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1:1)
• NSC-727858
• SMR000058743
• CS-3859
• AT101 acetate
• NSC727858
• Gossypol acetic acid [WHO-DD]
• AT-101 (acetic acid)
• (-)-Gossypol acetic acid
• FT-0686636
• FT-0768953
• (S)-Gossypol acetic acid salt
• BCP09006
• AT 101 acetic acid; AT101 acetic acid;AT-101 acetic acid; (-)-Gossypol acetic acid; (R)-Gossypol acetic acid; Gossypol acetic acid
• HY-15464A
• AT-101 (AT101)
• U9GNI6VT5N
• (R)-Gossypol acetic acid
• AS-15487
• (R)-Gossypol acetic acid salt
• F85296
• NSC-19048
• 12542-36-8 (ACETIC ACID)
• BCP24040
• AC-34098
• HMS3651H13
• Acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1:1)
• HMS500I15
• 866541-93-7
• acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-binaphthyl-8,8'-dicarbaldehyde (1:1)
• (S)-Gossypol (acetic acid)
• CCG-39212
• Acetic acid--1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-di(propan-2-yl)[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1/1)
• Gossypol acetic acid, R-
• NCGC00178279-01
• Gossypol acetic acid clathrate
• Acetate-gossypol
• NSC 19048
• A900030
• DTXSID90921593
• (R)-(-)-Gossypol acetic acid
• ()-Gossypol-acetic acid;BL 193 (acetic acid)
• CHEMBL1516388
• NIOHNDKHQHVLKA-UHFFFAOYSA-N
• F85115
• s2812
• MLS002702979
• J-005228
• SW197103-3
• R-(-)-gossypol acetic acid
• MLS000028630
• UNII-U9GNI6VT5N
• GossypolAcOHSalt
• s2303
• Gossypol acetate, (R)-
• HY-17510
• 5453-04-3
• (+/-)-Gossypol acetic acid
• acetic acid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• AKOS022188380
• (S)-Gossypol acetic acid
• 1189561-66-7
• 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde acetate salt
• ( inverted exclamation markA)-Gossypol-acetic acid
• 115038-46-5
• (+/-)-Gossypol-acetic acid;BL 193 (acetic acid)
• Opera_ID_1014
• GOSSYPOLACETATE
• A920161
• Aceticacidgossypol
• Acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde
• DB-081879
• Gossypol acetate
• DA-59684
• DA-50760
• Gossypol acetic acid
• gossypol-Acetic acid
• DA-60718
• Gossypol AcOH Salt
• +Expand

• MDL： MFCD00058385
• InChIKey： NIOHNDKHQHVLKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H30O8.C2H4O2/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36;1-2(3)4/h7-12,33-38H,1-6H3;1H3,(H,3,4)
• SMILES： OC1=C(C2=C(O)C(C(C=O)=C(O)C(O)=C3C(C)C)=C3C=C2C)C(C)=CC4=C(C(C)C)C(O)=C(O)C(C=O)=C41.O=C(O)C

Computed Properties

• Exact Mass: 578.215197g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 578.215197g/mol
• Monoisotopic Mass: 578.215197g/mol
• Topological Polar Surface Area: 193Ų
• Heavy Atom Count: 42
• Complexity: 811
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Molecular Weight: 578.6

Experimental Properties

• LogP: 6.47310
• PSA: 192.82000
• Boiling Point: No data available
• Melting Point: 164-168°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Soluble in acetone or methanol at 5mg/ml
• Color/Form: Powder
• Density: 3.1800

Gossypol-acetic acid Security Information

• Symbol: GHS07 GHS08
• RTECS：MD7360000
• WGK Germany：3
• Safety Term：S22;S36
• Safety Instruction： S22-S36
• Risk Phrases：R22; R40
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H351
• Warning Statement： P281
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-40
• Signal Word：Warning

Gossypol-acetic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances